Cas no 1628915-70-7 (5-Cyano-3-(difluoromethyl)picolinic acid)

• Product Name: 5-Cyano-3-(difluoromethyl)picolinic acid
• CAS No: 1628915-70-7
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4903508
• Update Time: 2025-06-13

5-Cyano-3-(difluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)picolinic acid
• 5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4F2N2O2/c9-7(10)5-1-4(2-11)3-12-6(5)8(13)14/h1,3,7H,(H,13,14)
• InChI Key： DAADPKBUBOHTAW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CN=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 5-Cyano-3-(difluoromethyl)picolinic acid

Introduction to 5-Cyano-3-(difluoromethyl)picolinic Acid (CAS No: 1628915-70-7)

5-Cyano-3-(difluoromethyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by the Chemical Abstracts Service registry number 1628915-70-7, is characterized by its unique structural framework, which integrates a cyano group and a difluoromethyl substituent onto a picolinic acid backbone. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and material science.

The molecular structure of 5-Cyano-3-(difluoromethyl)picolinic acid consists of a pyridine ring substituted with a carboxylic acid group at the 3-position, a cyano group at the 5-position, and a difluoromethyl group at the 3-position. This arrangement imparts both electronic and steric effects that can influence its reactivity and interactions with biological targets. The presence of the cyano group, for instance, introduces a polar site capable of hydrogen bonding, while the difluoromethyl group enhances lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Cyano-3-(difluoromethyl)picolinic acid due to its structural motifs that are frequently observed in bioactive molecules. The compound’s ability to modulate enzyme activity and interact with biological pathways has been investigated in several preclinical studies. Notably, research has focused on its potential role as an intermediate in the synthesis of novel therapeutic agents targeting inflammatory and metabolic disorders.

One of the most compelling aspects of 5-Cyano-3-(difluoromethyl)picolinic acid is its versatility as a building block in medicinal chemistry. The combination of electron-withdrawing groups (such as the cyano and carboxylic acid functionalities) with lipophilic substituents (like the difluoromethyl group) allows for fine-tuning of physicochemical properties essential for drug-like characteristics. This balance is critical for achieving optimal solubility, permeability, and metabolic stability in drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Cyano-3-(difluoromethyl)picolinic acid’s interactions with biological targets. Molecular docking studies have revealed that this compound can bind to various enzymes and receptors with high affinity, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary data indicate that derivatives of this scaffold may exhibit inhibitory activity against certain kinases involved in cancer progression, making them promising candidates for further development.

The synthesis of 5-Cyano-3-(difluoromethyl)picolinic acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce this compound on an industrial scale. Additionally, green chemistry principles have been applied to develop more sustainable synthetic pathways, reducing waste and energy consumption.

In conclusion, 5-Cyano-3-(difluoromethyl)picolinic acid (CAS No: 1628915-70-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with emerging findings from preclinical studies, position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies for this compound, its importance in drug discovery is likely to grow further.